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Cat. No.: B7821350 Get Quote

Introduction
Reboxetine mesylate is a potent and selective norepinephrine reuptake inhibitor (NARI)

widely utilized in neuroscience research and drug development for its antidepressant

properties.[1][2] Accurate and consistent preparation of reboxetine mesylate solutions is

critical for obtaining reliable and reproducible experimental results. This document provides a

detailed protocol for the dissolution of reboxetine mesylate in dimethyl sulfoxide (DMSO) for

stock solutions and in phosphate-buffered saline (PBS) for aqueous working solutions.

Materials and Equipment
Reboxetine mesylate powder (FW: 409.5 g/mol )[1][3][4]

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Phosphate-buffered saline (PBS), pH 7.2, sterile[4][5]

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)[3][6]

Calibrated pipettes and sterile tips
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Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Quantitative Data Summary
The following table summarizes the key quantitative data for the dissolution of reboxetine
mesylate.

Parameter Value Solvent Source(s)

Molecular Weight 409.5 g/mol N/A [1][3][4]

Solubility

~20 mg/mL (~48.8

mM) - 100 mg/mL

(~244.2 mM)

DMSO [1][3][4][5]

Solubility

~10 mg/mL (~24.4

mM) - 110 mg/mL

(~268.62 mM)

PBS (pH 7.2) [3][4][5]

Stock Solution

Storage

-20°C for up to 3

months
DMSO [6]

Aqueous Solution

Storage

Not recommended for

more than one day
PBS [4][5]

Experimental Protocols
Preparation of a High-Concentration DMSO Stock
Solution (e.g., 50 mM)
This protocol describes the preparation of a 50 mM stock solution of reboxetine mesylate in

DMSO.

Pre-dissolution Steps:

Bring the reboxetine mesylate powder and DMSO to room temperature.
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Calculate the required mass of reboxetine mesylate using the following formula: Mass

(mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000 Example for 1 mL of 50 mM stock: 50 mM x 1 mL x 409.5 g/mol / 1000 = 20.48 mg

Dissolution:

Weigh out the calculated amount of reboxetine mesylate and place it in a sterile

microcentrifuge tube.

Add the desired volume of sterile DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the solid does not completely dissolve, sonicate the solution for 5-10 minutes.[3][6]

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C. Stock solutions are reported to be stable for up to 3 months.

Preparation of an Aqueous Working Solution in PBS
from a DMSO Stock
This protocol details the dilution of the DMSO stock solution into PBS to prepare a working

solution for biological assays. It is crucial to ensure the final DMSO concentration is low enough

to not affect the experimental system (typically <0.5%).[7]

Pre-dilution Steps:

Thaw a single aliquot of the reboxetine mesylate DMSO stock solution at room

temperature.

Warm the sterile PBS to room temperature or 37°C to aid in solubility.

Dilution:
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Perform serial dilutions of the DMSO stock solution in sterile PBS to achieve the desired

final concentration.

To minimize precipitation, add the DMSO stock solution to the PBS and immediately

vortex the mixture.[8]

Ensure the final concentration of DMSO in the working solution is kept to a minimum (e.g.,

less than 0.5%).[7]

Usage:

Use the freshly prepared aqueous working solution immediately or within the same day.[4]

[5] Storing aqueous solutions of reboxetine mesylate is not recommended.[4][5]

Direct Dissolution in PBS (for Organic Solvent-Free
Solutions)
For experiments where the presence of an organic solvent is a concern, reboxetine mesylate
can be directly dissolved in PBS.[4][5]

Pre-dissolution Steps:

Bring the reboxetine mesylate powder and sterile PBS (pH 7.2) to room temperature.

Calculate the required mass of reboxetine mesylate for the desired concentration

(solubility is approximately 10 mg/mL).[4][5]

Dissolution:

Weigh the calculated amount of reboxetine mesylate and add it to the appropriate

volume of PBS in a sterile tube.

Vortex the solution vigorously. Sonication may be required to fully dissolve the compound,

especially at higher concentrations.[3][6]

Usage:
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Use the freshly prepared aqueous solution immediately. Storage of this solution is not

recommended for more than 24 hours.[4][5]

Visualizations
Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing reboxetine mesylate solutions.
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Click to download full resolution via product page

Caption: Reboxetine inhibits norepinephrine reuptake at the synapse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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